Cas no 857062-58-9 (4,6-dichloro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 857062-58-9
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• MDL: MFCD12093558
• CID: 3288676
• PubChem ID: 43621776
• Update Time: 2025-11-07

4,6-dichloro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-BENZOFURANONE, 4,6-DICHLORO-
• EN300-95781
• DTXSID501302250
• 4,6-dichloro-2H-1-benzofuran-3-one
• G59293
• Z441805336
• 857062-58-9
• HJB06258
• AKOS008136954
• 4,6-Dichloro-3(2H)-benzofuranone
• 4,6-dichloro-1-benzofuran-3-one
• 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD12093558
• Inchi： 1S/C8H4Cl2O2/c9-4-1-5(10)8-6(11)3-12-7(8)2-4/h1-2H,3H2
• InChI Key： VUYJDXGTXGRKAC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(CO2)=O)Cl

Computed Properties

• Exact Mass: 201.959
• Monoisotopic Mass: 201.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 351.6±42.0 °C at 760 mmHg
• Flash Point: 166.9±26.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,6-dichloro-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 4,6-Dichloro-2,3-dihydro-1-benzofuran-3-one (CAS No. 857062-58-9)

4,6-Dichloro-2,3-dihydro-1-benzofuran-3-one (CAS No. 857062-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring a dichlorinated aromatic ring fused to a dihydrofuranone moiety. Its chemical properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents and crop protection solutions.

In recent years, the demand for heterocyclic compounds like 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's structural motif is frequently explored in the design of anti-inflammatory and antimicrobial agents, aligning with the global focus on combating drug-resistant pathogens and chronic diseases.

The synthesis of CAS 857062-58-9 typically involves multi-step organic reactions, including halogenation and cyclization processes. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and quality, ensuring compliance with industry standards for research-grade chemicals.

From an environmental perspective, 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one is subject to rigorous ecotoxicity assessments due to its halogenated nature. Modern green chemistry approaches are being investigated to optimize its synthesis, minimizing waste and energy consumption. This aligns with the growing emphasis on sustainable chemical production in both academic and industrial settings.

In the context of material science, derivatives of this compound have shown promise in the development of organic semiconductors and photovoltaic materials. Its electron-deficient aromatic system contributes to interesting optoelectronic properties, making it relevant to renewable energy research—a hot topic in the era of climate change mitigation.

The pharmaceutical industry's interest in benzofuran-based compounds like 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one continues to grow, particularly for central nervous system (CNS) drug development. Its structural features are being evaluated for potential interactions with neurological targets, coinciding with increased global attention on neurodegenerative disorders and mental health therapeutics.

For researchers working with CAS 857062-58-9, proper handling procedures and storage conditions are essential to maintain its integrity. While not classified as hazardous under normal circumstances, standard laboratory safety protocols should always be followed when handling this or any organic intermediate.

The commercial availability of 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one from specialty chemical suppliers has facilitated its adoption across multiple research domains. Current market trends indicate growing demand for such fine chemicals, driven by expanding applications in medicinal chemistry and material engineering.

Future research directions for this compound may include exploration of its catalytic applications or modification of its core structure to enhance bioavailability for pharmaceutical purposes. The continued evolution of computational chemistry tools enables more efficient prediction of its derivatives' properties, accelerating discovery processes.

In summary, 4,6-dichloro-2,3-dihydro-1-benzofuran-3-one (CAS No. 857062-58-9) represents an important chemical entity with diverse potential across multiple scientific disciplines. Its ongoing investigation reflects the dynamic nature of modern chemical research and the increasing need for multifunctional molecular platforms in addressing contemporary scientific challenges.